Cas no 1001112-90-8 (1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-one)

• Product Name: 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-one
• CAS No: 1001112-90-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 1078669
• PubChem ID: 52911101
• Update Time: 2025-04-20

1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-one
• 1-[1-(4-Methoxybenzyl)-1H-1,2,3-triazol-4-yl]ethanone
• 1-(1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)ethanone
• 1-[-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl]ethanone
• 1-(1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)ethan-1-one
• EH-0727
• MFCD17014924
• VHXPTFXKTYPGTA-UHFFFAOYSA-N
• 88860-93-9
• SCHEMBL1602886
• 1001112-90-8
• Ethanone, 1-[1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl]-
• DTXSID00680523
• 1-[1-[(4-methoxyphenyl)methyl]triazol-4-yl]ethanone
• 1-{1-[(4-METHOXYPHENYL)METHYL]-1,2,3-TRIAZOL-4-YL}ETHANONE
• BQB11290
• AKOS015950950
• DB-011464
• 1-[1-(4-Methoxy-benzyl)-1H-[1,2,3]triazol-4-yl]-ethanone

• MDL： MFCD17014924
• Inchi： 1S/C12H13N3O2/c1-9(16)12-8-15(14-13-12)7-10-3-5-11(17-2)6-4-10/h3-6,8H,7H2,1-2H3
• InChI Key： VHXPTFXKTYPGTA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=C(C(C)=O)N=N1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų